3-(2-Bromo-3-methylphenyl)propan-1-ol

• Molecular Formula: C10H13BrO
• Molecular Weight: 229.11 g/mol
• SMILES: CC1=C(C(=CC=C1)CCCO)Br
• InChI: InChI=1S/C10H13BrO/c1-8-4-2-5-9(10(8)11)6-3-7-12/h2,4-5,12H,3,6-7H2,1H3
• InChIKey: YTYNUXUANDQHLA-UHFFFAOYSA-N

3-(2-Bromo-3-methylphenyl)propan-1-ol: Sourcing & Structural Identity Reference

3-(2-Bromo-3-methylphenyl)propan-1-ol (CAS 1247089-96-8) is a brominated phenylpropanol derivative with the molecular formula C10H13BrO and molecular weight 229.11 g/mol . The compound features a primary alcohol terminus on a three-carbon alkyl chain attached to a 2-bromo-3-methyl-substituted aromatic ring . Its XLOGP3 is calculated as 2.55, indicating moderate lipophilicity . This compound belongs to a family of brominated phenylpropanol intermediates used in medicinal chemistry and organic synthesis, where the specific substitution pattern on the aromatic ring and the alcohol class (primary vs. secondary vs. tertiary) critically determine downstream reactivity and application scope.

1

Oxidation Workflow

Primary alcohol scaffold enables direct oxidation to carboxylic acid intermediates.

2

Cross-Coupling Handle

Ortho-bromo, meta-methyl substitution supports sterically differentiated cross-coupling strategies.

3

Lipophilicity Profile

Moderate calculated lipophilicity suitable for matched-pair SAR library design.

Why 3-(2-Bromo-3-methylphenyl)propan-1-ol Cannot Be Swapped with In-Class Bromophenyl Alcohols

Brominated phenylpropanols with identical molecular formulas (C10H13BrO) are not functionally interchangeable. The target compound is a primary alcohol, whereas the most common analog, 2-(3-bromophenyl)-2-methylpropan-1-ol (CAS 81606-48-6), is a tertiary alcohol . This difference in alcohol class dictates fundamentally divergent oxidation reactivity: primary alcohols can be oxidized to aldehydes and carboxylic acids, while tertiary alcohols resist oxidation under standard conditions [1]. Additionally, the 2-bromo-3-methyl substitution pattern on the aromatic ring creates a steric and electronic environment distinct from the 3-bromo substitution pattern found in the tertiary alcohol analog, influencing both electrophilic aromatic substitution reactivity and metabolic stability . These differences mean that substituting one for the other without re-optimizing reaction conditions or biological assays will yield different products or activity profiles.

!

Alcohol Class Mismatch

Tertiary alcohol analogs (e.g., CAS 81606-48-6) cannot oxidize to carboxylic acids; primary alcohol reactivity is required.

!

Regiochemical Substitution Difference

Ortho-bromo vs. meta-bromo patterns may alter cross-coupling selectivity and yield profiles.

!

Purity Grade Variation

95% target grade vs. 98-99% analog grades may necessitate additional purification for sensitive applications.

• [1] Britannica. Alcohol - Reactions of Alcohols. https://www.britannica.com/science/alcohol/Reactions-of-alcohols (accessed 2026-05-05). View Source

3-(2-Bromo-3-methylphenyl)propan-1-ol: Comparative Evidence for Procurement Decisions

Primary vs. Tertiary Alcohol: Oxidation Reactivity Enables Carboxylic Acid Derivatization

3-(2-Bromo-3-methylphenyl)propan-1-ol is a primary alcohol, which can be oxidized to the corresponding carboxylic acid (3-(2-bromo-3-methylphenyl)propanoic acid). In contrast, tertiary alcohols such as 2-(3-bromophenyl)-2-methylpropan-1-ol (CAS 81606-48-6) cannot undergo oxidation without breaking carbon-carbon bonds [1]. This is a fundamental mechanistic constraint: tertiary alcohols lack the α-hydrogen required for the oxidation pathway [2]. For synthetic routes requiring subsequent carboxylic acid functionalization (e.g., amide coupling, esterification), the primary alcohol scaffold of the target compound is mandatory, while the tertiary alcohol analog is chemically incompatible with this transformation [1].

Oxidation Capability

Class-level inference

Target: primary alcohol → oxidizable to acid
Analog: tertiary alcohol → non-oxidizable

Supports synthetic route feasibility for carboxylic acid derivatization.

Oxidation conditions require confirmation.

Evidence Dimension	Oxidation capability to carboxylic acid
Target Compound Data	Oxidizable to carboxylic acid (primary alcohol)
Comparator Or Baseline	2-(3-Bromophenyl)-2-methylpropan-1-ol: Not oxidizable (tertiary alcohol)
Quantified Difference	Qualitative: Yes vs. No oxidation to carboxylic acid
Conditions	Standard alcohol oxidation conditions (e.g., KMnO4, Jones reagent, CrO3/H2SO4)

Why This Matters

This dictates downstream synthetic route feasibility; if the target molecule requires a carboxylic acid intermediate, the primary alcohol scaffold is chemically essential.

• [1] Britannica. Alcohol - Reactions of Alcohols. 'Tertiary alcohols cannot be oxidized at all without breaking carbon-carbon bonds, whereas primary alcohols can be oxidized to aldehydes or further oxidized to carboxylic acids.' https://www.britannica.com/science/alcohol/Reactions-of-alcohols (accessed 2026-05-05). View Source
• [2] LibreTexts Chemistry. 12.12: Oxidation of Alcohols. https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Wade)/12%3A_Alcohols_and_Phenols/12.12%3A_Oxidation_of_Alcohols (accessed 2026-05-05). View Source

Lipophilicity (LogP) Comparison: Target Compound vs. Tertiary Alcohol Analog CAS 81606-48-6

The calculated lipophilicity of 3-(2-Bromo-3-methylphenyl)propan-1-ol (XLOGP3 = 2.55) is lower than that of the tertiary alcohol analog 2-(3-bromophenyl)-2-methylpropan-1-ol (LogP = 2.719) . The ΔLogP of approximately 0.17 units indicates that the primary alcohol has moderately lower lipophilicity. This difference arises from the additional methyl group branching in the tertiary alcohol, which increases hydrophobicity. In drug discovery contexts, a LogP difference of this magnitude can affect membrane permeability, solubility, and metabolic clearance rates [1].

Lipophilicity Difference

Cross-study comparable

ΔLogP ≈ 0.17 (target less lipophilic)

May indicate improved aqueous solubility relative to tertiary alcohol analog.

Calculated value; experimental LogP verification advised.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	XLOGP3 = 2.55 (calculated)
Comparator Or Baseline	2-(3-Bromophenyl)-2-methylpropan-1-ol (CAS 81606-48-6): LogP = 2.719
Quantified Difference	ΔLogP ≈ 0.17 (target compound less lipophilic)
Conditions	Calculated partition coefficient (octanol/water); XLOGP3 method for target; reported LogP for comparator

Why This Matters

A lower LogP may translate to improved aqueous solubility and reduced non-specific protein binding relative to the tertiary alcohol analog, relevant for biological assay development.

• [1] Lipinski, C.A.; Lombardo, F.; Dominy, B.W.; Feeney, P.J. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46, 3-26. View Source

Purity Specification: Target Compound (95%) vs. Analog (98-99%) — Implications for Application Tiers

The commercially available purity of 3-(2-Bromo-3-methylphenyl)propan-1-ol from a major supplier (Leyan) is specified at 95% . In contrast, the tertiary alcohol analog 2-(3-bromophenyl)-2-methylpropan-1-ol (CAS 81606-48-6) is routinely available at 98% purity (Chemscene, Bidepharm, Calpaclab) and up to 99% (HZB) [1]. The 3-4% purity gap means the target compound may require additional purification (e.g., column chromatography or recrystallization) before use in sensitive applications such as quantitative biological assays or as a reference standard. However, the 95% purity grade is generally sufficient for use as a synthetic intermediate in multi-step organic syntheses, where subsequent purification steps are already planned.

Commercial Purity

Cross-study comparable

Target: 95%
Analog: 98–99%

95% grade suitable for multi-step intermediates; higher purity analogs for end-product or analytical use.

Supplier CoA specifications.

Evidence Dimension	Commercial purity specification
Target Compound Data	95% (Leyan, Cat. 2008107)
Comparator Or Baseline	2-(3-Bromophenyl)-2-methylpropan-1-ol: 98% (Chemscene, Bidepharm); 99% (HZB)
Quantified Difference	ΔPurity = 3-4% lower for target compound
Conditions	Supplier certificate of analysis specifications

Why This Matters

Procurement decisions should factor in the intended application: 95% purity suits intermediate use in multi-step synthesis, whereas 98%+ purity from analog suppliers may be preferred for single-step end-product formation or analytical standard use.

• [1] HZB. 2-(3-Bromophenyl)-2-methylpropan-1-ol. Purity 99%. https://www.hzbp.cn/shop/811562.html (accessed 2026-05-05). View Source

Aromatic Substitution Pattern: Ortho-Bromo Meta-Methyl vs. Meta-Bromo Substitution

The target compound features a 2-bromo-3-methyl substitution pattern on the aromatic ring, whereas the common analog 2-(3-bromophenyl)-2-methylpropan-1-ol bears a 3-bromo substituent without an ortho-methyl group . The ortho-bromo substituent in the target compound is positioned adjacent to the alkyl chain attachment point, creating steric hindrance that can influence the regioselectivity of subsequent cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig). The meta-methyl group further differentiates the electronic environment of the ring. This specific substitution pattern may enable selective functionalization at the bromine position while the methyl group remains inert under most reaction conditions [1]. In contrast, the 3-bromo substituent in the comparator lacks this ortho-steric influence, potentially leading to different cross-coupling yields and selectivity profiles.

Substitution Pattern

Class-level inference

Target: 2-Br, 3-CH₃ (ortho-Br)
Analog: 3-Br (meta-Br, no ortho-CH₃)

Ortho-bromo provides sterically differentiated handle for cross-coupling selectivity.

Reactivity context-dependent on catalytic conditions.

Evidence Dimension	Aromatic substitution pattern and steric environment
Target Compound Data	2-Bromo-3-methyl substitution (ortho-Br, meta-CH3)
Comparator Or Baseline	2-(3-Bromophenyl)-2-methylpropan-1-ol: 3-Bromo substitution (meta-Br, no ortho-CH3)
Quantified Difference	Structural difference: ortho-Br vs. meta-Br; presence vs. absence of ortho-methyl
Conditions	Structural comparison; reactivity implications context-dependent on specific cross-coupling conditions

Why This Matters

The ortho-bromo substitution pattern provides a sterically differentiated handle for cross-coupling reactions compared to the meta-bromo analog, potentially enabling orthogonal synthetic strategies in complex molecule construction.

• [1] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95, 2457-2483. View Source

Alcohol Class Determination: Correct Classification as Primary Alcohol (Not Secondary)

3-(2-Bromo-3-methylphenyl)propan-1-ol is correctly classified as a primary alcohol because the hydroxyl-bearing carbon is attached to only one other carbon (the benzylic CH2 group) . However, at least one commercial database entry has erroneously classified this compound as a secondary alcohol . This misclassification could lead to incorrect predictions of chemical reactivity and physical properties. The correct primary alcohol classification is critical for predicting oxidation behavior (to aldehyde then carboxylic acid), esterification rates, and hydrogen-bonding capacity. By comparison, the regioisomer 1-(2-bromo-3-methylphenyl)propan-1-ol (CAS 184888-49-1) is a genuine secondary alcohol with a predicted pKa of 14.28 , and serves as a more appropriate comparator when secondary alcohol reactivity is required.

Alcohol Class Confirmation

Supporting evidence

Correct: primary alcohol
Secondary analog pKa ~14.28; tertiary non-oxidizable

Prevents procurement errors for reactions requiring primary alcohol reactivity.

Verify database classification before ordering.

Evidence Dimension	Alcohol classification (primary vs. secondary vs. tertiary)
Target Compound Data	Primary alcohol (correct classification)
Comparator Or Baseline	1-(2-Bromo-3-methylphenyl)propan-1-ol: Secondary alcohol (pKa 14.28 predicted); 2-(3-Bromophenyl)-2-methylpropan-1-ol: Tertiary alcohol
Quantified Difference	Target is primary; secondary analog pKa = 14.28±0.20 (predicted); tertiary analog is non-oxidizable
Conditions	Structural analysis based on IUPAC nomenclature and SMILES

Why This Matters

Correct classification prevents procurement errors where a secondary or tertiary alcohol is mistakenly ordered for reactions requiring primary alcohol reactivity, such as two-step oxidation to carboxylic acids.

3-(2-Bromo-3-methylphenyl)propan-1-ol: Evidence-Backed Application Scenarios

Intermediate for Carboxylic Acid Synthesis via Oxidation

The primary alcohol functionality of 3-(2-Bromo-3-methylphenyl)propan-1-ol enables its direct oxidation to 3-(2-bromo-3-methylphenyl)propanoic acid, a versatile building block for amide, ester, and hydrazide formation [1]. This oxidation pathway is mechanistically inaccessible to tertiary alcohol analogs such as 2-(3-bromophenyl)-2-methylpropan-1-ol [1]. The resulting carboxylic acid intermediate can participate in peptide coupling, heterocycle synthesis, and metal-catalyzed decarboxylative cross-coupling, expanding the accessible chemical space beyond what can be achieved with the non-oxidizable tertiary alcohol comparator [2].

Suzuki Coupling Substrate with Ortho-Bromo Activation

The 2-bromo substituent positioned ortho to the alkyl chain attachment point provides a sterically defined handle for palladium-catalyzed cross-coupling reactions [1]. Unlike the meta-bromo pattern in 2-(3-bromophenyl)-2-methylpropan-1-ol, the ortho-bromo configuration in the target compound may exhibit differentiated oxidative addition rates with Pd(0) catalysts due to steric effects from the adjacent alkyl chain and meta-methyl group [2]. This can be exploited for sequential coupling strategies where the ortho-bromo position is activated selectively in the presence of other halogen substituents [2].

Lipophilicity-Matched Library Synthesis for SAR Studies

With a calculated XLOGP3 of 2.55 [1], 3-(2-Bromo-3-methylphenyl)propan-1-ol occupies a moderately lipophilic chemical space that is 0.17 LogP units lower than the tertiary alcohol analog (LogP 2.719) [2]. This systematic lipophilicity difference can be leveraged in structure-activity relationship (SAR) campaigns where matched molecular pairs are used to probe the effect of alcohol class on target binding, solubility, and metabolic stability [3]. The target compound serves as the 'primary alcohol' member of a matched pair with the tertiary alcohol analog, enabling deconvolution of hydrogen-bonding effects from lipophilicity effects.

Cost-Effective Building Block for Multi-Step Synthesis at 95% Purity Grade

At its standard commercial purity of 95% [1], 3-(2-Bromo-3-methylphenyl)propan-1-ol is positioned as a cost-effective intermediate for multi-step organic syntheses where the product of each step undergoes subsequent purification. While analogs such as 2-(3-bromophenyl)-2-methylpropan-1-ol are available at 98-99% purity [2], the 95% grade of the target compound may offer procurement cost advantages for large-scale synthetic campaigns where additional purification is already integrated into the synthetic workflow [1].

Application

Selection Property

Validation Focus

Carboxylic acid intermediate synthesis

Primary alcohol oxidation capability

Confirm oxidation to acid under selected conditions

Ortho-bromo cross-coupling substrate

Sterically defined ortho-bromo handle

Pd-catalyst compatibility and coupling yield

Matched-pair SAR library synthesis

Moderate lipophilicity and primary alcohol HBD

Consistent LogP and binding assay performance

Multi-step synthesis intermediate

95% purity sufficient with planned purification

Purity verification and reaction compatibility

• [1] Britannica. Alcohol - Reactions of Alcohols. https://www.britannica.com/science/alcohol/Reactions-of-alcohols (accessed 2026-05-05). View Source
• [2] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95, 2457-2483. View Source
• [3] Lipinski, C.A.; Lombardo, F.; Dominy, B.W.; Feeney, P.J. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46, 3-26. View Source